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Compound of Interest

3-(4-Bromophenoxy)propanoic
Compound Name: d
aci

Cat. No.: B184923

This technical guide provides a detailed overview of the molecular structure, and physico-
chemical properties of 3-(4-Bromophenoxy)propanoic acid. It is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis. This
document presents key quantitative data in a structured format, outlines a relevant
experimental protocol, and includes visualizations of the molecular structure and a
representative experimental workflow.

Core Compound Properties

3-(4-Bromophenoxy)propanoic acid is a substituted aromatic carboxylic acid. Its core
structure consists of a brominated phenyl ring linked to a propanoic acid moiety through an
ether bond. This compound is distinct from the similarly named 3-(4-bromophenyl)propanoic
acid, which lacks the ether oxygen atom and consequently has a different molecular formula
and weight.

A summary of the key quantitative data for 3-(4-Bromophenoxy)propanoic acid is presented
in the table below.
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Property Data

Molecular Formula CoH9BrOs

Molecular Weight 245.07 g/mol
Appearance White to off-white solid

Molecular Structure

The molecular structure of 3-(4-Bromophenoxy)propanoic acid is depicted in the following

diagram, generated using the DOT language.
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Molecular structure of 3-(4-Bromophenoxy)propanoic acid.
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Experimental Protocols

While specific biological activity or signaling pathway studies for 3-(4-
Bromophenoxy)propanoic acid are not readily available in the public domain, a standard
experimental protocol for its purification via crystallization has been documented.[1]

Purification by Crystallization

This protocol outlines a general procedure for the purification of 3-(4-
Bromophenoxy)propanoic acid based on reported crystallization methods.

Objective: To purify crude 3-(4-Bromophenoxy)propanoic acid by removing impurities.
Materials:

e Crude 3-(4-Bromophenoxy)propanoic acid

» Solvent: Ethanol, Methanol, or a mixture of Benzene and Hexane
o Erlenmeyer flask

» Heating plate with magnetic stirrer

e Stir bar

e Buchner funnel and filter paper

e Vacuum flask

e Ice bath

Procedure:

o Dissolution: Place the crude 3-(4-Bromophenoxy)propanoic acid in an Erlenmeyer flask
with a stir bar. Add a minimal amount of the chosen solvent (Ethanol, Methanol, or
Benzene/Hexane) at room temperature.
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o Heating: Gently heat the mixture on a heating plate while stirring to dissolve the solid. If the
solid does not dissolve completely, add small increments of the solvent until a clear solution
is obtained. Avoid adding excess solvent.

e Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to
room temperature. The cooling rate can influence crystal size; slower cooling generally yields
larger crystals. Once at room temperature, place the flask in an ice bath to maximize crystal
formation.

« Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

e Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining
impurities.

e Drying: Dry the purified crystals under vacuum to remove any residual solvent.

The workflow for this purification process is illustrated below.
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Workflow for the purification of 3-(4-Bromophenoxy)propanoic acid.

Logical Workflow for Compound Screening
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In the absence of specific signaling pathway data for 3-(4-Bromophenoxy)propanoic acid,
the following diagram illustrates a generalized logical workflow for the screening of a novel
chemical entity in a drug discovery context. This provides a conceptual framework for how a

compound like this might be evaluated.
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Generalized workflow for new chemical entity screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b184923?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ProductChemicalPropertiesCB9475348_EN.htm
https://www.benchchem.com/product/b184923#3-4-bromophenoxy-propanoic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b184923#3-4-bromophenoxy-propanoic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b184923#3-4-bromophenoxy-propanoic-acid-molecular-structure-and-weight
https://www.benchchem.com/product/b184923#3-4-bromophenoxy-propanoic-acid-molecular-structure-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b184923?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

